Cas no 57744-40-8 (bicyclo[3.2.2]nonane-2,3,4-trione)

• Product Name: bicyclo[3.2.2]nonane-2,3,4-trione
• CAS No: 57744-40-8
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1606407
• PubChem ID: 143504
• Update Time: 2025-04-21

bicyclo[3.2.2]nonane-2,3,4-trione Chemical and Physical Properties

Names and Identifiers

• bicyclo[3.2.2]nonane-2,3,4-trione
• Bicyclo(3.2.2)nonane-2,3,4-trione
• DTXSID40206443
• 57744-40-8
• SCHEMBL9350493

• Inchi： 1S/C9H10O3/c10-7-5-1-2-6(4-3-5)8(11)9(7)12/h5-6H,1-4H2
• InChI Key： BJVWZXQLAJZMJN-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2CCC1CC2)=O)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 0.4

Experimental Properties

• Density: 1.276
• Boiling Point: 293.5°C at 760 mmHg
• Flash Point: 123.2°C
• Refractive Index: 1.525
• PSA: 51.21